Cas no 102585-69-3 (3-Aza-9-azoniabicyclo[3.3.1]nonane-3-propanaminium,N,N-diethyl-N,9,9-trimethyl-g-oxo-, iodide (1:2))

• Product Name: 3-Aza-9-azoniabicyclo[3.3.1]nonane-3-propanaminium,N,N-diethyl-N,9,9-trimethyl-g-oxo-, iodide (1:2)
• CAS No: 102585-69-3
• MF: C₁₇H₃₅I₂N₃O
• MW: 551.288249254227
• CID: 159320
• PubChem ID: 59629
• Update Time: 2025-04-19

3-Aza-9-azoniabicyclo[3.3.1]nonane-3-propanaminium,N,N-diethyl-N,9,9-trimethyl-g-oxo-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• 3-Aza-9-azoniabicyclo[3.3.1]nonane-3-propanaminium,N,N-diethyl-N,9,9-trimethyl-g-oxo-, iodide (1:2)
• [3-(9,9-dimethyl-3-aza-9-azoniabicyclo[3.3.1]nonan-3-yl)-3-oxopropyl]-diethyl-methylazanium,diiodide
• 102585-69-3
• DTXSID30907871
• 3-{3-[Diethyl(methyl)azaniumyl]propanoyl}-9,9-dimethyl-3,9-diazabicyclo[3.3.1]nonan-9-ium diiodide
• 3-Aza-9-azoniabicyclo(3.3.1)nonane, 3-(3-(diethylmethylammonio)propionyl)-9,9-dimethyl-, diiodide

• Inchi： 1S/C17H35N3O.2HI/c1-6-20(5,7-2)12-11-17(21)18-13-15-9-8-10-16(14-18)19(15,3)4;;/h15-16H,6-14H2,1-5H3;2*1H/q+2;;/p-2
• InChI Key： NHCJKXBBEHRYBN-UHFFFAOYSA-L
• SMILES： [I-].[I-].O=C(CC[N+](C)(CC)CC)N1CC2CCCC(C1)[N+]2(C)C

Computed Properties

• Exact Mass: 515.8122
• Monoisotopic Mass: 551.08696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31